Cas no 869090-08-4 (N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 869090-08-4
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• CID: 2127490
• PubChem ID: 57976762
• Update Time: 2025-08-05

N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
• N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• IIVFLSHLDVUCAZ-UHFFFAOYSA-N
• FCH4041587
• Benzenamine, N-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• methyl[3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenyl]amine
• methyl[3-(4,4,5,5-tetramethyl[1.3.2]dioxaborolan-2-yl)phenyl]amine
• methyl[3-(4,4,5
• N-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• methyl[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]amine
• DA-01909
• DTXSID60728531
• SCHEMBL150942
• methyl[3-(4,4, 5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenyl]amine
• CS-0068965
• D73634
• EN300-178357
• MFCD22415353
• WS-00897
• starbld0019392
• methyl-[3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenyl]amine
• 1-Methylaminobenzene-3-boronic Acid Pinacol Ester
• 869090-08-4

• Inchi： 1S/C13H20BNO2/c1-12(2)13(3,4)17-14(16-12)10-7-6-8-11(9-10)15-5/h6-9,15H,1-5H3
• InChI Key： IIVFLSHLDVUCAZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.1587090g/mol
• Monoisotopic Mass: 233.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5